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Introduction

4-Acetyl-2-(3,5-dimethylphenoxy) pyridine is a chemical compound with potential
applications in pharmaceutical and chemical research.[1] As with any novel or specialized
chemical, establishing and adhering to rigorous handling and storage protocols is paramount to
ensure the safety of laboratory personnel, the integrity of the compound, and the reproducibility
of experimental results. This guide provides a detailed overview of the recommended
procedures for the safe handling and storage of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine,
based on the available chemical data and established best practices for related pyridine
derivatives.

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Acetyl-2-(3,5-dimethylphenoxy)
pyridine was publicly available at the time of this writing. The following protocols are based on
the known properties of structurally similar compounds, such as 4-Acetylpyridine and 2-
Acetylpyridine.[2][3][4][5][6] It is imperative to obtain and review the compound-specific SDS
from your supplier before commencing any work.
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Chemical and Physical Properties

A summary of the known physical and chemical properties of 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine is provided below. This information is critical for understanding the
compound's behavior and for designing appropriate handling and storage procedures.

Property Value Source

Molecular Formula C15H15NO2 MolCore[1]
Molecular Weight 241.29 g/mol MolCore[1]
Purity >98% MolCore[1]

Note: Further physical properties such as melting point, boiling point, and solubility for 4-
Acetyl-2-(3,5-dimethylphenoxy) pyridine are not readily available and should be determined
experimentally or obtained from the supplier-specific SDS.

For the related compound, 4-Acetylpyridine, the following properties are reported:

Property Value Source

Colorless to light yellow or dark
Appearance o Cole-Parmer, PubChem[2][7]
amber liquid

MilliporeSigma, Fluorochem,

Melting Point 11-16°C (52 - 61 °F)
The Good Scents Company[8]
MilliporeSigma, PubChem, The
Boiling Point 212 - 220 °C (414 - 428 °F) Good Scents Company,
Fluorochem|[7][8]
Density ~1.1 g/lcm3 at 25 °C (77 °F) MilliporeSigma, PubChem[7]
) PubChem, The Good Scents
Flash Point > 87 °C (> 188 °F)
Company[7][8]
Solubility Soluble in water PubChem([7]
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Hazard Identification and Safety Precautions

Based on the hazard profiles of related acetylpyridine compounds, 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine should be handled as a potentially hazardous substance. The
primary hazards associated with similar compounds include:

» Toxicity: Toxic or harmful if swallowed, in contact with skin, or if inhaled.

o Irritation: Causes skin and serious eye irritation.[2][4][5] May cause respiratory tract irritation.

[2]14]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine:
o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A laboratory coat and closed-toe shoes are required. For larger quantities
or when there is a risk of splashing, additional protective clothing may be necessary.

» Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
a NIOSH-approved respirator with an appropriate cartridge is recommended.

Handling Protocols

Adherence to proper handling procedures is crucial to minimize exposure and prevent
contamination.

General Handling

o Ventilation: All handling of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine should be conducted
in a well-ventilated laboratory, preferably within a chemical fume hood.

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.
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» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the compound.

e Incompatible Materials: Keep the compound away from strong oxidizing agents, strong
acids, and strong reducing agents.[2][3][4]

Weighing and Aliquoting

The following workflow is recommended for accurately weighing and preparing solutions of 4-
Acetyl-2-(3,5-dimethylphenoxy) pyridine.
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Caption: Workflow for weighing and aliquoting 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine.

Storage Protocols

Proper storage is essential for maintaining the stability and purity of 4-Acetyl-2-(3,5-
dimethylphenoxy) pyridine.

Storage Conditions

» Container: Store in a tightly closed, original container.

o Temperature: Store in a cool, dry place.[2][3] The recommended storage temperature should
be confirmed with the supplier's SDS.

o Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon
or nitrogen) to prevent potential degradation.[3]

e Location: Store in a well-ventilated area away from incompatible materials.[2][3] The storage
area should be secure and accessible only to authorized personnel.
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4-Acetyl-2-(3,5-dimethylphenoxy) pyridine Storage
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Caption: Key storage considerations for 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
center or doctor.

e If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and
water. If skin irritation occurs, get medical advice.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4][6]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

Spill and Leak Procedures

o Evacuate: Evacuate the immediate area of the spill.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2] Do
not use combustible materials.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15046653/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-4-acetyl-2-3-5-dimethylphenoxy-pyridine
https://www.benchchem.com/product/b15046653/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-acetyl-2-3-5-dimethylphenoxy-pyridine
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC102700100&productDescription=4-ACETYLPYRIDINE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://pim-resources.coleparmer.com/sds/80719.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15046653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Collection: Collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.

Conclusion

The protocols outlined in this document provide a framework for the safe handling and storage
of 4-Acetyl-2-(3,5-dimethylphenoxy) pyridine. By adhering to these guidelines, researchers
can minimize risks and ensure the integrity of their work. It is the responsibility of every user to
be familiar with the potential hazards and to handle this compound with the utmost care.
Always consult the supplier-specific Safety Data Sheet for the most accurate and
comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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